Cas no 326495-38-9 (18:0 PC-d74)

18:0 PC-d74 is a deuterium-labeled phospholipid, specifically 1,2-distearoyl(d70)-sn-glycero-3-phosphocholine, featuring 74 deuterium atoms. This isotopically enriched compound is designed for use as an internal standard in lipidomics and metabolic studies, ensuring high precision in quantitative mass spectrometry analyses. Its deuterated stearoyl chains minimize interference with endogenous lipids, enhancing accuracy in tracing and quantification. The product's structural integrity and purity make it suitable for investigating lipid metabolism, membrane dynamics, and biomarker discovery. Its stability under experimental conditions reduces variability, supporting reproducible results in complex biological matrices. 18:0 PC-d74 is particularly valuable for research requiring rigorous isotopic labeling and minimal background noise.
18:0 PC-d74 structure
18:0 PC-d74 structure
Product Name:18:0 PC-d74
CAS No:326495-38-9
MF:C44H14D74NO8P
MW:864.60
CID:4763639
Update Time:2025-10-31

18:0 PC-d74 Chemical and Physical Properties

Names and Identifiers

    • 3,5,9-Trioxa-4-phosphaheptacosan-1,1,2,2,11,11,12,12,13,13,14,14,15,15,16,16,17,17,18,18,19,19,20,20,21,21,22,22,23,23,24,24,25,25,26,26,27,27,27-d39-1-aminium, 4-hydroxy-N,N,N-trimethyl-10-oxo-7-[(1-oxooctadecyl-2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,13,13,14,14,15,15,16,16,17,17,18,18,1...
    • 18:0 PC-d74
    • Inchi: 1S/C44H88NO8P/c1-6-8-10-12-14-16-18-20-22-24-26-28-30-32-34-36-43(46)50-40-42(41-52-54(48,49)51-39-38-45(3,4)5)53-44(47)37-35-33-31-29-27-25-23-21-19-17-15-13-11-9-7-2/h42H,6-41H2,1-5H3/t42-/m1/s1/i1D3,2D3,6D2,7D2,8D2,9D2,10D2,11D2,12D2,13D2,14D2,15D2,16D2,17D2,18D2,19D2,20D2,21D2,22D2,23D2,24D2,25D2,26D2,27D2,28D2,29D2,30D2,31D2,32D2,33D2,34D2,35D2,36D2,37D2,38D2,39D2
    • InChI Key: NRJAVPSFFCBXDT-CUOSOSFOSA-N
    • SMILES: [C@@H](COC(=O)C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])[2H])(COP([O-])(=O)OC([2H])([2H])C([2H])([2H])[N+](C)(C)C)OC(=O)C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])[2H]

18:0 PC-d74 Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
860366P-10MG
18:0 PC-d74
326495-38-9
10mg
¥12366.06 2023-11-02
MedChemExpress
HY-W040193S1-1mg
1,2-Distearoyl-sn-glycero-3-phosphorylcholine-d
326495-38-9
1mg
¥12500 2024-07-24

Additional information on 18:0 PC-d74

Latest Research Insights on 326495-38-9 and 18:0 PC-d74 in Chemical Biomedicine

In recent years, the compound 326495-38-9 and the deuterated phospholipid 18:0 PC-d74 have garnered significant attention in the field of chemical biomedicine. These molecules play critical roles in lipid metabolism, membrane dynamics, and drug delivery systems. This research brief synthesizes the latest findings to provide a comprehensive overview of their applications, mechanisms, and potential therapeutic benefits.

326495-38-9, a small molecule with a unique chemical structure, has been investigated for its potential as a modulator of enzymatic activity in lipid biosynthesis pathways. Recent studies highlight its ability to selectively inhibit key enzymes involved in phospholipid remodeling, making it a promising candidate for metabolic disorder therapeutics. Meanwhile, 18:0 PC-d74, a deuterium-labeled phosphatidylcholine, serves as an essential tool for tracing lipid metabolism and membrane biophysics due to its isotopic stability and minimal interference with biological systems.

Advanced analytical techniques such as mass spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to elucidate the interactions of 326495-38-9 with cellular targets. For instance, a 2023 study published in the Journal of Lipid Research demonstrated that 326495-38-9 binds to the active site of lysophosphatidylcholine acyltransferase (LPCAT), disrupting phospholipid synthesis in cancer cells. This finding opens new avenues for targeting lipid-dependent malignancies.

In parallel, 18:0 PC-d74 has been utilized in cutting-edge research on lipid rafts and membrane fluidity. A recent Nature Communications article (2024) detailed its application in pulse-chase experiments to track the incorporation of deuterated lipids into cellular membranes. The study revealed that 18:0 PC-d74 exhibits slower turnover rates compared to non-deuterated analogs, providing insights into lipid homeostasis and aging-related membrane dysfunction.

The synergistic potential of these molecules is also being explored. Preliminary data from collaborative projects suggest that combining 326495-38-9 with deuterated lipids like 18:0 PC-d74 could enhance the precision of metabolic flux analyses and drug efficacy assessments. Such approaches are particularly relevant for personalized medicine, where understanding patient-specific lipid profiles is crucial.

Despite these advancements, challenges remain. The synthesis and purification of 326495-38-9 require optimization to improve yield and scalability, as noted in a 2024 ACS Medicinal Chemistry Letters report. Similarly, the high cost of deuterated lipids like 18:0 PC-d74 limits their widespread use in preclinical studies. Future research should address these barriers to facilitate translational applications.

In conclusion, 326495-38-9 and 18:0 PC-d74 represent pivotal tools and targets in chemical biomedicine. Their roles in lipid metabolism, membrane biology, and drug development continue to evolve, driven by innovative research methodologies. As the field progresses, interdisciplinary collaborations will be essential to unlock their full therapeutic and diagnostic potential.

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